Cas no 93863-22-0 (1H-Inden-2-ol, acetate)

1H-Inden-2-ol, acetate is a chemically synthesized ester derivative of 1H-inden-2-ol, characterized by its acetyl functional group. This compound is primarily utilized in organic synthesis and pharmaceutical intermediates due to its reactivity and structural versatility. The acetate moiety enhances its stability and solubility, making it suitable for various applications in fine chemical manufacturing. Its indene backbone contributes to its utility in constructing complex molecular frameworks, particularly in the development of bioactive compounds. The product is typically handled under controlled conditions to ensure purity and consistency, meeting industry standards for research and industrial use. Its precise properties depend on the specific synthesis route and purification methods employed.

1H-Inden-2-ol, acetate structure

Product Name:1H-Inden-2-ol, acetate

CAS No:93863-22-0

MF:C₁₁H₁₀O₂

MW:174.195903301239

CID:4341213

Update Time:2025-11-02

1H-Inden-2-ol, acetate Chemical and Physical Properties

Names and Identifiers

- 1H-Inden-2-ol, acetate
- 1H-Inden-2-ol, 2-acetate
- Inchi： 1S/C11H10O2/c1-8(12)13-11-6-9-4-2-3-5-10(9)7-11/h2-6H,7H2,1H3
- InChI Key： HIRCQRHBARFQFJ-UHFFFAOYSA-N
- SMILES： C1C2=C(C=CC=C2)C=C1OC(=O)C

1H-Inden-2-ol, acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	BBV-94273466-1.0g	1H-inden-2-yl acetate	93863-22-0	95%	1.0g	$0.0	2022-12-02

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Additional information on 1H-Inden-2-ol, acetate

Comprehensive Guide to 1H-Inden-2-ol, acetate (CAS No. 93863-22-0): Properties, Applications, and Market Insights

1H-Inden-2-ol, acetate (CAS No. 93863-22-0) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This ester derivative of 1H-inden-2-ol is known for its unique molecular structure, which combines an indene backbone with an acetyl group. Researchers and industry professionals often search for "1H-Inden-2-ol acetate uses" or "CAS 93863-22-0 properties" to understand its potential applications. The compound's versatility makes it valuable in fragrance formulation, organic synthesis, and intermediate production.

The chemical properties of 1H-Inden-2-ol, acetate include a molecular formula of C₁₁H₁₀O₂ and a molecular weight of 174.20 g/mol. Its structure features a fused benzene and cyclopentene ring system, which contributes to its stability and reactivity. Common queries like "1H-Inden-2-ol acetate solubility" highlight its moderate solubility in organic solvents such as ethanol, acetone, and dichloromethane, while being sparingly soluble in water. This characteristic is crucial for its application in solvent-based formulations.

In the fragrance industry, 1H-Inden-2-ol, acetate is prized for its woody and slightly floral aroma, making it a popular choice for perfumes and scented products. Searches for "1H-Inden-2-ol acetate in perfumery" reflect its growing demand as a synthetic alternative to natural essential oils. Its stability under varying pH conditions and compatibility with other fragrance ingredients enhance its appeal. Additionally, the compound's low volatility ensures a long-lasting scent profile, which is highly desirable in luxury fragrances.

From a synthetic chemistry perspective, 1H-Inden-2-ol, acetate serves as a key intermediate in the production of more complex molecules. Researchers exploring "1H-Inden-2-ol acetate synthesis" will find that it can be efficiently prepared via acetylation of 1H-inden-2-ol using acetic anhydride or acetyl chloride. Its reactivity allows for further functionalization, enabling the creation of derivatives with tailored properties for pharmaceuticals or agrochemicals. This adaptability aligns with the current trend toward sustainable and modular chemical synthesis.

The pharmaceutical potential of 1H-Inden-2-ol, acetate is another area of interest, particularly in drug discovery and development. Queries such as "1H-Inden-2-ol acetate biological activity" indicate its exploration as a scaffold for bioactive compounds. Preliminary studies suggest that its indene core may interact with specific enzyme systems, though further research is needed to validate these findings. The compound's low toxicity profile, as indicated by standard assays, supports its suitability for biomedical applications.

Market trends for 1H-Inden-2-ol, acetate show a steady increase in demand, driven by its diverse applications. Analysts tracking "CAS 93863-22-0 market price" report that its availability from specialty chemical suppliers has expanded in recent years. The compound's niche status ensures competitive pricing, while its unique properties sustain interest across industries. Regulatory compliance, including REACH and FDA approvals for specific uses, further bolsters its commercial viability.

Environmental and safety considerations for 1H-Inden-2-ol, acetate are also critical. Searches for "1H-Inden-2-ol acetate safety data" reveal that it is generally regarded as safe when handled under standard laboratory conditions. Proper storage in cool, dry places away from oxidizing agents ensures its stability. While not classified as hazardous, appropriate personal protective equipment (PPE) such as gloves and goggles is recommended during handling to prevent irritation.

In conclusion, 1H-Inden-2-ol, acetate (CAS No. 93863-22-0) is a multifaceted compound with significant industrial and scientific relevance. Its applications in fragrances, synthetic chemistry, and potential pharmaceuticals underscore its value. As research continues to uncover new uses, this compound is poised to remain a topic of interest for chemists and industry professionals alike. For those seeking detailed technical data or sourcing options, consulting reputable chemical databases and suppliers is advised.